Bisphenol A-13C12 β-D-Glucuronide
Bisphenol A-13C12 β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1313730-08-3
VCID:
VC0032230
InChI:
InChI=1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15-,16-,17+,18-,20+/m0/s1/i3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1
SMILES:
CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₉¹³C₁₂H₂₄O₈
Molecular Weight:
416.32
Bisphenol A-13C12 β-D-Glucuronide
CAS No.: 1313730-08-3
Reference Standards
VCID: VC0032230
Molecular Formula: C₉¹³C₁₂H₂₄O₈
Molecular Weight: 416.32
| CAS No. | 1313730-08-3 |
|---|---|
| Product Name | Bisphenol A-13C12 β-D-Glucuronide |
| Molecular Formula | C₉¹³C₁₂H₂₄O₈ |
| Molecular Weight | 416.32 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[2-(4-hydroxy(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)propan-2-yl](1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C21H24O8/c1-21(2,11-3-7-13(22)8-4-11)12-5-9-14(10-6-12)28-20-17(25)15(23)16(24)18(29-20)19(26)27/h3-10,15-18,20,22-25H,1-2H3,(H,26,27)/t15-,16-,17+,18-,20+/m0/s1/i3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1 |
| SMILES | CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | 4-[1-(4-Hydroxyphenyl)-1-methylethyl]phenyl β-D-Glucopyranosiduronic Acid-13C12 ; |
| PubChem Compound | 71309744 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume